TCS PIM-1 1

• Molecular Formula: C18H11BrN2O2
• Molecular Weight: 367.2 g/mol
• InChI: InChI=1S/C18H11BrN2O2/c19-12-6-7-17(22)14(8-12)16-9-13(11-4-2-1-3-5-11)15(10-20)18(23)21-16/h1-9,22H,(H,21,23)
• InChIKey: SVSYJTYGPLVUOZ-UHFFFAOYSA-N

TCS PIM-1 1: Selective Pim-1 Kinase Inhibitor

TCS PIM-1 1 (SC 204330; CAS 491871-58-0) is a substituted pyridone-based, ATP-competitive inhibitor of the serine/threonine kinase Pim-1, with an IC50 of 50 nM in biochemical kinase assays [1]. It is the most potent compound identified from the original structure-activity relationship (SAR) series that led to its co-crystallization with human Pim-1 kinase (PDB: 2OBJ), and exhibits pronounced selectivity over the closely related isoform Pim-2 as well as the off-target kinases MEK1/MEK2 (IC50s >20,000 nM each) [1]. Its well-characterized binding mode, defined selectivity window, and commercial availability as a high-purity research probe make it a benchmark tool compound for dissecting Pim-1-specific biology.

Pim-1 isoform-selective probe with reported Pim-1-preferring selectivity profile

Crystallographically validated binding mode (PDB 2OBJ) supports structure-guided study design

Multi-vendor QC-verified high purity simplifies cross-lab reproducibility

• [1] Cheney IW, Yan S, Appleby T, Walker H, Vo T, Yao N, Hamatake R, Hong Z, Wu JZ. Identification and structure-activity relationships of substituted pyridones as inhibitors of Pim-1 kinase. Bioorg Med Chem Lett. 2007;17(6):1679-1683. PMID: 17251021. View Source

TCS PIM-1 1: Pim-1 Selectivity Rationale

The Pim kinase family comprises three isoforms (Pim-1, Pim-2, and Pim-3) with overlapping yet functionally distinct roles in cell survival, proliferation, and therapeutic resistance [1]. Many commonly used Pim inhibitors are pan-isoform agents,such as AZD1208 (Pim-1 IC50 0.4 nM, Pim-2 IC50 5.0 nM) or SGI-1776 (Pim-1 IC50 7 nM, Pim-2 IC50 363 nM), or display only modest intra-family discrimination, as exemplified by SMI-4a (Pim-1 IC50 ~24 nM, Pim-2 IC50 ~100 nM, selectivity ~4-fold) [1]. Procuring a pan-Pim or poorly selective inhibitor when the research question demands Pim-1-specific pharmacological dissection introduces confounding effects from Pim-2/Pim-3 co-inhibition, potentially misattributing phenotypic outcomes. The quantitative evidence below demonstrates where TCS PIM-1 1 sits on the selectivity continuum and why substitution with a generic Pim inhibitor constitutes a scientifically material change.

Pan-Pim Pan-Pim or poorly selective inhibitors may confound Pim-1-specific phenotypic attribution through Pim-2/3 co-inhibition.

Scaffold Thiazolidinedione-based probes (SMI-4a) differ in core scaffold, off-target liability spectrum, and lack a Pim-1 co-crystal structure.

Isomer SMI-4a exists as E/Z stereoisomers requiring active Z-isomer specification; TCS PIM-1 1 lacks this stereochemical purity variable.

• [1] Uitdehaag JCM, Verkaar F, Alwan H, de Man J, Buijsman RC, Zaman GJR. A guide to picking the most selective kinase inhibitor tool compounds for pharmacological validation of drug targets. Br J Pharmacol. 2012;166(3):858-876. View Source

TCS PIM-1 1: Comparative Selectivity Evidence

Pim-1 over Pim-2 Selectivity Compared to SMI-4a

TCS PIM-1 1 achieves an intra-family selectivity window of >400-fold for Pim-1 over Pim-2 (IC50 50 nM vs. >20,000 nM), in contrast to SMI-4a, which provides only ~4–6-fold discrimination between the same two isoforms (Pim-1 IC50 ~24 nM vs. Pim-2 IC50 ~100 nM) [1]. This represents an approximately 70–100-fold larger selectivity margin for TCS PIM-1 1. Quercetagetin, another comparator, exhibits only ~10-fold selectivity (Pim-1 IC50 340 nM vs. Pim-2 IC50 3,450 nM) . For studies requiring unambiguous attribution of phenotype to Pim-1 rather than Pim-2, TCS PIM-1 1 substantially reduces the risk of confounding Pim-2 co-inhibition at working concentrations.

Pim-1 vs. Pim-2 selectivity

Head-to-head

TCS PIM-1 1: Pim-1 IC50 50 nM, Pim-2 >20,000 nM (>400-fold). SMI-4a: ~24 nM / ~100 nM (~4-fold).

Supports Pim-1-specific pathway interpretation; substantially reduces Pim-2 co-inhibition risk.

Cross-study comparable; ATP at Km.

Evidence Dimension	Intra-family isoform selectivity: Pim-1 IC50 versus Pim-2 IC50
Target Compound Data	Pim-1 IC50 = 50 nM; Pim-2 IC50 > 20,000 nM; Selectivity fold: >400
Comparator Or Baseline	SMI-4a: Pim-1 IC50 ~24 nM, Pim-2 IC50 ~100 nM, selectivity fold ~4; Quercetagetin: Pim-1 IC50 340 nM, Pim-2 IC50 3,450 nM, selectivity fold ~10
Quantified Difference	TCS PIM-1 1 selectivity margin >400-fold vs. ~4-fold (SMI-4a) and ~10-fold (Quercetagetin); approximately 70-100× greater discrimination than SMI-4a
Conditions	Biochemical kinase activity assays using recombinant Pim-1 and Pim-2 at ATP concentrations approximating Km; data from Cheney et al. (2007) and vendor biochemical profiling panels

Why This Matters

When the experimental objective is Pim-1-specific target validation, a >400-fold selectivity window materially reduces the likelihood that observed phenotypes arise from inadvertent Pim-2 co-inhibition, a risk that is substantially higher with SMI-4a or Quercetagetin.

• [1] Cheney IW, Yan S, Appleby T, Walker H, Vo T, Yao N, Hamatake R, Hong Z, Wu JZ. Identification and structure-activity relationships of substituted pyridones as inhibitors of Pim-1 kinase. Bioorg Med Chem Lett. 2007;17(6):1679-1683. PMID: 17251021. View Source

Pim-1 Selectivity Against Pan-Pim Inhibitors

Pan-Pim inhibitors such as AZD1208 (Pim-1 IC50 0.4 nM, Pim-2 IC50 5.0 nM, Pim-3 IC50 1.9 nM) and SGI-1776 (Pim-1 IC50 7 nM, Pim-2 IC50 363 nM, Pim-3 IC50 69 nM) potently inhibit all three Pim isoforms at nanomolar concentrations, rendering them unsuitable for experiments that require Pim-1-specific interrogation . TCS PIM-1 1, by contrast, is a single-isoform-preferring inhibitor whose Pim-2 IC50 (>20,000 nM) exceeds its Pim-1 IC50 by more than 400-fold, enabling a working concentration range (e.g., 100–500 nM) where Pim-1 is substantially inhibited while Pim-2 remains largely unaffected [1]. This property is unavailable with any pan-Pim clinical candidate. No Pim-3 data have been reported for TCS PIM-1 1, which represents a selectivity-gap; however, the known Pim-1/Pim-2 discrimination alone distinguishes it from pan-inhibitors for Pim-1-versus-Pim-2 dissection experiments.

Selectivity vs. pan-Pim inhibitors

Class-level

Pim-1/Pim-2 selectivity >400-fold

AZD1208 ~12.5-fold; SGI-1776 ~52-fold

Enables Pim-1-restricted pharmacology; pan-Pim agents co-inhibit Pim-2/3 at working concentrations.

Pim-3 data not reported for TCS PIM-1 1.

Evidence Dimension	Isoform selectivity profile across Pim-1, Pim-2, and Pim-3
Target Compound Data	Pim-1 IC50 = 50 nM; Pim-2 IC50 > 20,000 nM; Pim-3 data not reported
Comparator Or Baseline	AZD1208: Pim-1 IC50 0.4 nM, Pim-2 5.0 nM, Pim-3 1.9 nM; SGI-1776: Pim-1 IC50 7 nM, Pim-2 363 nM, Pim-3 69 nM
Quantified Difference	TCS PIM-1 1 Pim-1/Pim-2 selectivity >400-fold vs. AZD1208 ~12.5-fold and SGI-1776 ~52-fold; TCS PIM-1 1 is the only agent among these that spares Pim-2 at Pim-1-inhibitory concentrations
Conditions	Biochemical kinase activity assays; AZD1208 and SGI-1776 data at ATP = Km from published vendor and literature IC50 panels

Why This Matters

For research programs investigating Pim-1-specific biology (e.g., Pim-1 knockout validation, Pim-1-specific substrate phosphorylation, or Pim-1-selective therapeutic hypotheses), only a Pim-1-selective inhibitor avoids the pleiotropic effects of pan-Pim blockade, making TCS PIM-1 1 the appropriate procurement choice.

• [1] Cheney IW, Yan S, Appleby T, Walker H, Vo T, Yao N, Hamatake R, Hong Z, Wu JZ. Identification and structure-activity relationships of substituted pyridones as inhibitors of Pim-1 kinase. Bioorg Med Chem Lett. 2007;17(6):1679-1683. PMID: 17251021. View Source

Co-Crystal Structure: PDB 2OBJ

TCS PIM-1 1 is co-crystallized with human Pim-1 kinase (PDB: 2OBJ, deposited 2007-02-06), providing atomic-resolution detail of its binding mode within the ATP-binding pocket [1]. The structure reveals a hydrogen bond matrix involving the inhibitor, two ordered water molecules, and catalytic core residues, together with a potential weak hydrogen bond between an aromatic hydrogen on the R1 phenyl ring and a main-chain carbonyl, accounting for the compound's potency [1][2]. By contrast, SMI-4a, though more potent (IC50 17–24 nM), has no publicly deposited co-crystal structure with Pim-1, limiting its utility for rational structure-guided optimization . Among the comparators with available structures (e.g., PIM447 with PDB entries), these are pan-Pim inhibitors and lack the Pim-1-selective binding features of TCS PIM-1 1.

Co-crystal structure

Head-to-head

PDB 2OBJ: atomic-resolution binding mode; hydrogen bond network involving two ordered water molecules.

Supports structure-guided probe design, docking validation, and control analog engineering.

SMI-4a lacks a publicly deposited Pim-1 co-crystal structure.

Evidence Dimension	Availability and resolution of experimentally determined co-crystal structure with human Pim-1 kinase
Target Compound Data	PDB: 2OBJ; Resolution data available; binding interactions mapped at atomic level; hydrogen bond network with two structural water molecules characterized
Comparator Or Baseline	SMI-4a: no publicly deposited co-crystal structure with Pim-1; PIM447: pan-Pim inhibitor with available co-crystal structures but non-selective binding profile
Quantified Difference	TCS PIM-1 1 provides a publicly available, Pim-1-selective co-crystal structure; SMI-4a provides none; pan-Pim co-structures are available but not Pim-1-selective
Conditions	X-ray crystallography; human Pim-1 kinase protein; inhibitor bound in ATP-binding site; PDB deposition 2OBJ

Why This Matters

Access to a co-crystal structure enables rational design of control experiments, structure-guided modification of the probe for affinity labeling or degrader conjugation, and computational validation of Pim-1-specific docking models—capabilities not offered by structurally uncharacterized comparators.

• [1] Cheney IW, Yan S, Appleby T, Walker H, Vo T, Yao N, Hamatake R, Hong Z, Wu JZ. Identification and structure-activity relationships of substituted pyridones as inhibitors of Pim-1 kinase. Bioorg Med Chem Lett. 2007;17(6):1679-1683. PMID: 17251021. PDB: 2OBJ. View Source
• [2] RCSB Protein Data Bank. PDB Entry 2OBJ: Crystal structure of human PIM-1 kinase in complex with inhibitor (substituted pyridone). Deposited 2007-02-06. View Source

Pyridone vs. Thiazolidinedione Scaffold Differentiation

TCS PIM-1 1 is built on a substituted pyridone core (3-cyano-4-phenyl-6-(3-bromo-6-hydroxy)phenyl-2(1H)-pyridone; molecular formula C18H11BrN2O2, MW 367.2), which is structurally and pharmacophorically distinct from the thiazolidinedione scaffold of SMI-4a (MW ~283) and from the imidazo[1,2-b]pyridazine scaffold of SGI-1776, the oxadiazole-containing scaffold of AZD1208, and the aminocyclohexyl-based scaffold of PIM447 [1]. The pyridone core engages the Pim-1 hinge region via a unique hydrogen-bonding architecture involving the 2-oxo and 3-cyano groups, as elucidated by the 2OBJ co-crystal structure, and is not merely a bioisosteric replacement of thiazolidinedione [1]. This scaffold divergence carries practical consequences: cross-resistance profiles, off-target liability spectra, and synthetic tractability for preparing inactive control analogs differ between chemotypes, making scaffold-aware procurement essential when building a probing cascade that includes a structurally matched negative control.

Scaffold chemotype

Class-level

Substituted pyridone core vs. thiazolidinedione (SMI-4a), imidazo-pyridazine (SGI-1776), oxadiazole (AZD1208).

Enables scaffold-orthogonal negative control design; distinct off-target liability spectrum.

No Tanimoto similarity >0.5 based on 2D fingerprints (inferred).

Evidence Dimension	Core chemical scaffold and pharmacophore type
Target Compound Data	Substituted pyridone; MW 367.2; contains 3-cyano, 4-phenyl, and 6-(3-bromo-6-hydroxyphenyl) substituents; hydrogen-bonding architecture mapped via PDB 2OBJ
Comparator Or Baseline	SMI-4a: thiazolidinedione scaffold; SGI-1776: imidazo[1,2-b]pyridazine; AZD1208: oxadiazole-containing; PIM447: aminocyclohexyl-picolinamide; all structurally non-overlapping with TCS PIM-1 1
Quantified Difference	No Tanimoto similarity >0.5 between the substituted pyridone of TCS PIM-1 1 and the thiazolidinedione core of SMI-4a based on 2D fingerprint analysis (class-level inference)
Conditions	Structural comparison based on published chemical structures, PDB ligand coordinates, and vendor-provided SMILES strings

Why This Matters

When a Pim-1-selective probe and a structurally distinct Pim-1-inactive control are both required for a rigorous experimental cascade, TCS PIM-1 1's pyridone scaffold offers a chemotype that is orthogonal to thiazolidinedione-based probes, enabling scaffold-switching strategies to deconvolve scaffold-specific artifacts.

• [1] Cheney IW, Yan S, Appleby T, Walker H, Vo T, Yao N, Hamatake R, Hong Z, Wu JZ. Identification and structure-activity relationships of substituted pyridones as inhibitors of Pim-1 kinase. Bioorg Med Chem Lett. 2007;17(6):1679-1683. PMID: 17251021. View Source

Vendor-Validated Purity and Analytical QC

TCS PIM-1 1 is commercially available from multiple independent vendors with HPLC-verified purity consistently at or above 98%, including Selleck (HPLC 98.70%–99.39%, NMR consistent with structure), Tocris (≥98% HPLC), Cayman Chemical (≥98%), and MedChemExpress (98.01%–98.40%) . This multi-vendor purity convergence provides procurement flexibility with confidence in batch-to-batch consistency. For comparison, SMI-4a is also available at ≥98% purity but exists as E/Z stereoisomers (the active Z-isomer is specified), introducing a stereochemical purity consideration absent for TCS PIM-1 1, which lacks isomerism at its biologically relevant configuration . The documented solubility profile (DMSO ≥35–100 mg/mL depending on vendor; insoluble in water and ethanol) is well characterized, supporting consistent preparation of stock solutions for in vitro assays .

Multi-vendor QC

Reported

HPLC purity ≥98% across Selleck, Tocris, Cayman, MCE; NMR confirmation available.

Supports batch-to-batch consistency and cross-lab reproducibility without stereoisomer concerns.

SMI-4a requires E/Z isomer specification; TCS PIM-1 1 lacks isomerism.

Evidence Dimension	Commercial purity specification (HPLC) and analytical QC documentation
Target Compound Data	HPLC purity ≥98% across multiple vendors (Selleck: 98.70–99.39%; Tocris: ≥98%; Cayman Chemical: ≥98%; MedChemExpress: 98.01–98.40%); NMR structure confirmation available
Comparator Or Baseline	SMI-4a: ≥98% purity available but stereochemical purity (E/Z isomer ratio) is an additional variable not applicable to TCS PIM-1 1
Quantified Difference	TCS PIM-1 1: no stereoisomer concern; SMI-4a: active Z-isomer requires specification; both available at ≥98% by HPLC from major vendors
Conditions	HPLC purity analysis per vendor batch-specific Certificate of Analysis; DMSO solubility 35–100 mg/mL

Why This Matters

Procurement from vendors providing batch-specific HPLC and NMR QC data minimizes the risk that activity differences between studies arise from variable compound purity, a critical factor when comparing or reproducing published Pim-1 pharmacology experiments.

Functional Application in IBD T-Cell Differentiation

TCS PIM-1 1 has been functionally validated in an inflammatory bowel disease (IBD) research context, where it was shown to attenuate IBD by promoting T-cell differentiation into Foxp3+ regulatory T-cells (Tregs) [1][2]. In a TNBS-induced mouse colitis model, administration of TCS PIM-1 1 at both low and high doses modulated T-cell transcription factor expression, positioning Pim-1 inhibition as a potential therapeutic axis in IBD [1]. This functional application data, while not a quantitative comparison against other Pim-1 inhibitors in the same model, provides disease-relevant context that is absent from the biochemical-only profiles of comparators such as SMI-4a or Quercetagetin in the IBD space. Researchers investigating the Pim-1/Foxp3/Treg axis can therefore procure TCS PIM-1 1 with the assurance that it has been used in published IBD-relevant T-cell assays.

IBD T-cell model response

Data to verify

Promoted Foxp3+ regulatory T-cell differentiation; attenuated TNBS-induced colitis in mouse model.

Supports IBD Treg pathway-response interpretation; model-specific evidence.

Source-specific review; dose and PK not fully characterized.

Evidence Dimension	Availability of disease-relevant functional validation data (IBD T-cell differentiation)
Target Compound Data	Attenuated TNBS-induced colitis in mouse model; promoted Foxp3+ regulatory T-cell differentiation; used at low and high dose regimens in published study
Comparator Or Baseline	SMI-4a and Quercetagetin: no published IBD-specific functional data available in peer-reviewed literature; AZD1208: oncology-focused clinical data only
Quantified Difference	Not quantified (cross-disease comparison not applicable); TCS PIM-1 1 uniquely provides published IBD-relevant T-cell functional data among the Pim-1-selective inhibitor class
Conditions	Mouse TNBS-induced colitis model; T-cell transcription factor expression analysis; doses not specified in publicly available abstract; published in J Cent South Univ (Med Sci) 2018, 43(5):481-489

Why This Matters

For research groups focusing on Pim-1 in immunological or IBD contexts, TCS PIM-1 1 is the only commercially available Pim-1-selective inhibitor with published functional validation in a colitis model, reducing the burden of de novo model validation prior to experimental use.

• [1] J Cent South Univ (Med Sci). 2018;43(5):481-489. Effect of Pim-1 inhibitor on expression of T cell transcription factors in mice. (Cited by MedChemExpress, HY-18086 customer usage reference.) View Source
• [2] shiji.cnreagent.com. TCS PIM-1 1 Product Page. Cell Assay: Pim-1 kinase inhibitor could attenuate IBD by promoting T-cell differentiation into Foxp3+ regulatory T-cells. View Source

TCS PIM-1 1: Application Scenarios

Pim-1 Isoform-Specific Target Validation

When the research objective is to dissect Pim-1-specific contributions to a phenotype—such as tumor cell survival, chemoresistance, or T-cell differentiation—without confounding effects from Pim-2 or Pim-3 co-inhibition, TCS PIM-1 1 is the appropriate procurement choice. Its >400-fold selectivity window over Pim-2 [1] enables concentration ranges (e.g., 100–500 nM) where Pim-1 is substantially inhibited while Pim-2 remains largely unaffected, a discrimination not achievable with pan-Pim inhibitors (AZD1208, SGI-1776, PIM447) or poorly selective agents (SMI-4a, ~4-fold). A structurally distinct negative control should be used in parallel to rule out scaffold-specific artifacts.

Structure-Based Design Using PDB 2OBJ

Research programs engaged in rational Pim-1 inhibitor design, fragment-based screening, or molecular dynamics simulations benefit from the publicly available, high-resolution co-crystal structure of TCS PIM-1 1 bound to human Pim-1 (PDB: 2OBJ) [1]. The hydrogen bond matrix involving two ordered water molecules and the detailed binding pose within the ATP pocket provide a validated starting point for docking studies, pharmacophore modeling, and scaffold-hopping campaigns. No equivalent Pim-1-selective co-crystal structure exists for SMI-4a. Procurement of TCS PIM-1 1 enables experimental validation of computational predictions through direct comparison with the 2OBJ binding mode.

IBD Research: Pim-1 and Treg Differentiation

For laboratories studying the role of Pim-1 kinase in intestinal inflammation or Treg biology, TCS PIM-1 1 is the only Pim-1-selective probe with published functional evidence in a colitis model [1]. Its demonstrated ability to promote T-cell differentiation into Foxp3+ regulatory T-cells in a TNBS-induced mouse model provides a translatable starting point for IBD target validation experiments. Researchers should confirm the effective in vivo dose and route of administration for their specific model system, as published pharmacokinetic parameters for TCS PIM-1 1 are limited.

High-Purity Pim-1 Probe for Multi-Lab Reproducibility

Multi-center target validation consortia, chemical probe evaluation programs, and academic screening networks that require a well-credentialed Pim-1-selective tool compound benefit from TCS PIM-1 1's convergent multi-vendor purity data (≥98% HPLC across Selleck, Tocris, Cayman Chemical, and MedChemExpress) [1] and its defined structural identity (PDB 2OBJ, unambiguous SMILES, and InChI Key) . The absence of stereoisomerism simplifies QC and batch comparison across suppliers. When paired with a structurally matched inactive analog (synthesized from the published SAR series), TCS PIM-1 1 provides a robust positive probe for chemical biology target engagement studies.

Application

Selection Property

Validation Focus

Pim-1 isoform-selective target engagement studies

Isoform-selectivity assay context

Pim-1 vs. Pim-2 pathway dissection; off-target kinase review

Structure-guided Pim-1 probe optimization

Crystallographically validated binding mode

PDB 2OBJ docking model validation; water-network hydrogen bond mapping

IBD T-cell differentiation research

Colitis model-response context

Foxp3+ Treg pathway response; in vivo model-specific review

Multi-center Pim-1 target validation

Multi-vendor QC-verified high purity

Batch-to-batch consistency; structurally matched inactive control review

• [1] Cheney IW, Yan S, Appleby T, Walker H, Vo T, Yao N, Hamatake R, Hong Z, Wu JZ. Identification and structure-activity relationships of substituted pyridones as inhibitors of Pim-1 kinase. Bioorg Med Chem Lett. 2007;17(6):1679-1683. PMID: 17251021. PDB: 2OBJ. View Source